Cas no 16618-75-0 (4-Heptylcyclohexanone)

• Product name: 4-Heptylcyclohexanone
• CAS No: 16618-75-0
• MF: C₁₃H₂₄O
• MW: 196.3291
• MDL: MFCD25978211
• CID: 1346261
• PubChem ID: 13130450

4-Heptylcyclohexanone Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 4-heptyl-
• 4-Heptylcyclohexanone
• 4-heptylcyclohexan-1-one
• QWHCPRHASHNSDA-UHFFFAOYSA-N
• AK542484
• D83611
• SY073462
• DS-19162
• DTXSID80520711
• SCHEMBL2853523
• DA-19658
• A925110
• MFCD25978211
• AKOS017269138
• CS-0162601
• 16618-75-0

• MDL： MFCD25978211
• Inchi： 1S/C13H24O/c1-2-3-4-5-6-7-12-8-10-13(14)11-9-12/h12H,2-11H2,1H3
• InChI Key： QWHCPRHASHNSDA-UHFFFAOYSA-N
• SMILES： O=C1C([H])([H])C([H])([H])C([H])(C([H])([H])C1([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 196.182715385g/mol
• Monoisotopic Mass: 196.182715385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 4.4

Experimental Properties

• Color/Form: No data avaiable
• Density: 0.9±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 269.6±8.0°C at 760 mmHg
• Flash Point: 109.4±10.7 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

4-Heptylcyclohexanone Security Information

• Signal Word：warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones